2-Hydroxy-5-sulfonicotinic acid
Overview
Description
2-Hydroxy-5-sulfonicotinic acid is not directly mentioned in the provided papers. However, the papers discuss various sulfonic acids and their derivatives, which can provide insights into the properties and reactivity of sulfonic acid compounds. For instance, the synthesis and reactivity of heterocyclic hydroxylamine-O-sulfonates are explored, indicating the potential of sulfonic acid derivatives in the synthesis of various heterocyclic ring systems . Additionally, the crystal and molecular structure of γ-guanidino-β-hydroxypropane sulfonic acid is described, which may offer some parallels to the molecular structure of 2-hydroxy-5-sulfonicotinic acid .
Synthesis Analysis
The synthesis of sulfonic acid derivatives is well-documented. For example, hydroxylamine-O-sulfonic acid is used as a reagent for the synthesis of heterocyclic hydroxylamine-O-sulfonates, which are precursors to various fused heterocyclic ring systems . The synthesis of these compounds typically involves the reaction of chlorinated heterocycles with hydroxylamine-O-sulfonic acid, showcasing the versatility of sulfonic acid derivatives in organic synthesis.
Molecular Structure Analysis
The molecular structure of sulfonic acid derivatives can be complex, as evidenced by the crystal structure analysis of γ-guanidino-β-hydroxypropane sulfonic acid. This compound crystallizes in a monoclinic space group and exhibits a zwitterionic form with a planar trans zigzag skeletal conformation . Such detailed structural information is crucial for understanding the reactivity and potential applications of these compounds.
Chemical Reactions Analysis
Sulfonic acid derivatives participate in a variety of chemical reactions. For instance, the electrochemical reduction of azo compounds containing sulfo substituents leads to the formation of amino salicylic acid and sulfanilic acid . The reactivity of these compounds is influenced by factors such as the position of the sulfo substituent and the pH of the solution. Additionally, the mutagenicity of 5-hydroxymethyl-2-furaldehyde (HMF) is enhanced through sulfonation, forming an allylic sulfuric acid ester .
Physical and Chemical Properties Analysis
The physical and chemical properties of sulfonic acid derivatives are influenced by their molecular structure. For example, the hydrogen bonding in proton-transfer compounds of 5-sulfosalicylic acid with various Lewis bases leads to three-dimensional layered polymer structures . Moreover, the reactivity of heterocyclic hydroxylamine-O-sulfonates suggests their potential in the synthesis of compounds with applications in cancer treatment, antiviral therapies, and antimicrobial agents .
Scientific Research Applications
Electrochemical Cleavage and Kinetics
The electrochemical reduction of compounds related to 2-Hydroxy-5-sulfonicotinic acid demonstrates significant implications for the electrochemical behavior of these substances. The study conducted by Mandić, Nigović, and Šimunić (2004) on the electrochemical cleavage of azo bond of derivatives of 2-hydroxy-5-sulfonicotinic acid highlights the influence of the sulfo substituent's position and the solution's pH on their electrochemical properties. The research proposes a mechanism involving the reduction predominantly as hydrazone tautomers, ultimately leading to amino salicylic acid and sulfanilic acid. This process follows a DISP2 mechanism, with a rate-determining step being the homogenous redox reaction between the intermediate hydrazo compound and amino salicylic acid quinoneimine (Mandić, Nigović, & Šimunić, 2004).
Chemiluminescence and Sensitive Detection
The utilization of hydroxylamine-O-sulfonic acid as an effective coreactant for luminol chemiluminescence, as explored by Saqib et al. (2015), introduces a novel approach for the selective and sensitive detection of Co(2+). This study reveals the potential of such chemical reactions for environmental monitoring and analytical chemistry applications, showcasing the versatility of sulfonic acid derivatives in enhancing chemiluminescence and detection sensitivity (Saqib et al., 2015).
Synthesis and Reactivity of Heterocyclic Compounds
The synthesis and reactivity of heterocyclic hydroxylamine-O-sulfonates, as discussed by Sączewski and Korcz (2014), highlight the potential of these compounds as precursors for various fused heterocyclic ring systems. These systems are significant for the development of anticancer, antiviral, and antimicrobial agents. The research underscores the importance of heterocyclic hydroxylamine-O-sulfonates in medicinal chemistry and drug development, offering insights into the synthesis of complex heterocyclic compounds that could lead to new therapeutic agents (Sączewski & Korcz, 2014).
Environmental and Material Applications
The study by Liu et al. (2012) on the synthesis of sulfonated thin-film composite nanofiltration membranes using sulfonated aromatic diamine monomers showcases the application of sulfonic acid derivatives in environmental technology. These membranes exhibit improved water flux and dye rejection capabilities, highlighting the role of sulfonic acid groups in enhancing membrane performance for water treatment and dye solution treatment (Liu et al., 2012).
Safety and Hazards
properties
IUPAC Name |
2-oxo-5-sulfo-1H-pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO6S/c8-5-4(6(9)10)1-3(2-7-5)14(11,12)13/h1-2H,(H,7,8)(H,9,10)(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWITCSMJULFEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NC=C1S(=O)(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70377231 | |
Record name | 2-hydroxy-5-sulfonicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
334708-05-3 | |
Record name | 2-hydroxy-5-sulfonicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-hydroxy-5-sulfopyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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